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Compound of Interest

Compound Name:
trans-1,4-Cyclohexanedicarboxylic

acid monomethyl ester

Cat. No.: B185273 Get Quote

Proper Disposal of trans-1,4-
Cyclohexanedicarboxylic Acid Monomethyl
Ester
For Immediate Reference: Treat as a non-hazardous chemical waste stream unless otherwise

specified by local regulations. Collect in a designated, sealed, and clearly labeled container for

chemical waste pickup.

This guide provides detailed procedures for the safe and compliant disposal of trans-1,4-
Cyclohexanedicarboxylic acid monomethyl ester, catering to laboratory professionals in

research, development, and academic settings. The following protocols are based on general

best practices for chemical waste management and should be adapted to comply with your

institution's specific Environmental Health and Safety (EHS) guidelines.

I. Hazard Assessment and Personal Protective
Equipment (PPE)
While trans-1,4-Cyclohexanedicarboxylic acid monomethyl ester is not classified as a

hazardous substance under OSHA 2024 guidelines, its toxicological properties have not been

fully investigated. Therefore, it is crucial to handle this compound with care, assuming it may

cause skin and eye irritation.
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Recommended PPE:

Eye Protection: Safety glasses or chemical splash goggles.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

II. Segregation and Containerization
Proper segregation of chemical waste is paramount to prevent accidental reactions and ensure

compliant disposal.

Waste Stream: Designate a specific waste stream for non-hazardous solid chemical waste.

Container: Use a clean, dry, and chemically compatible container with a secure lid. The

container should be clearly labeled as "trans-1,4-Cyclohexanedicarboxylic Acid
Monomethyl Ester Waste."

Incompatible Materials: Keep this waste stream separate from strong oxidizing agents,

bases, and other reactive chemicals.[1]

III. Step-by-Step Disposal Protocol
Collection of Solid Waste:

Carefully sweep up solid trans-1,4-Cyclohexanedicarboxylic acid monomethyl ester
using a brush and dustpan.

Transfer the solid waste into the designated, pre-labeled waste container.

For trace amounts or residues, wipe surfaces with a damp cloth or paper towel and

dispose of it as solid waste.

Disposal of Contaminated Materials:

Any materials that have come into contact with the compound, such as weigh boats,

contaminated gloves, or paper towels, should also be placed in the designated solid
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chemical waste container.

Container Management:

Keep the waste container securely closed when not in use.

Store the container in a well-ventilated, designated satellite accumulation area (SAA)

away from general laboratory traffic.[1]

Waste Pickup and Disposal:

Once the container is full or ready for disposal, arrange for pickup through your institution's

EHS department or a licensed chemical waste contractor.

Ensure all required waste disposal forms are completed accurately.

Important Note: Do not dispose of trans-1,4-Cyclohexanedicarboxylic acid monomethyl
ester down the drain or in regular trash.[2][3]

IV. Spill Management
In the event of a spill, follow these procedures:

Alert Personnel: Notify others in the immediate area of the spill.

Don Appropriate PPE: Wear safety goggles, gloves, and a lab coat.

Contain the Spill: For larger spills, create a dike around the spill area using an absorbent

material like vermiculite or sand.

Clean Up: Carefully sweep up the spilled solid and any contaminated absorbent material.

Place the collected waste into the designated chemical waste container.

Decontaminate: Clean the spill area with soap and water.

V. Quantitative Data Summary
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Property[4] Value

Molecular Formula C9H14O4

Molecular Weight 186.21 g/mol

Appearance White to off-white solid

Melting Point 124-128°C

VI. Disposal Decision Workflow
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Disposal Decision Workflow for trans-1,4-Cyclohexanedicarboxylic Acid Monomethyl Ester

Hazard Assessment

Disposal Pathway

Collection & Storage

Final Disposal

Identify Waste:
trans-1,4-Cyclohexanedicarboxylic Acid Monomethyl Ester

Consult SDS and Institutional Guidelines.
Is it classified as hazardous?

Treat as Hazardous Waste.
Follow specific hazardous waste protocols.

Yes (Per local regulations)

Treat as Non-Hazardous Chemical Waste.

No (Default)

Collect in a labeled, sealed,
compatible container.

Store in designated Satellite
Accumulation Area (SAA).

Arrange for pickup by
EHS or licensed contractor.
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Caption: Disposal decision workflow for trans-1,4-Cyclohexanedicarboxylic acid
monomethyl ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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